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Compound of Interest

Compound Name: hCAXII-IN-3

Cat. No.: B12395617 Get Quote

Essential Safety and Handling Guide for hCAXII-IN-3
Disclaimer: A specific Safety Data Sheet (SDS) for hCAXII-IN-3 is not publicly available.

Therefore, this document provides essential safety and logistical information based on general

best practices for handling potentially hazardous research compounds and potent enzyme

inhibitors. Researchers, scientists, and drug development professionals should handle this

compound with caution in a controlled laboratory environment.

Compound Information
Property Value Source

Molecular Formula C17H21N3O3S TargetMol[1]

Molecular Weight 347.43 TargetMol[1]

Target(s) hCA I, hCA II, hCA IX, hCA XII
TargetMol,

MedchemExpress[1][2]

Appearance Solid powder (assumed)
General chemical compound

information

Storage (Powder) -20°C for up to 3 years TargetMol[1]

Storage (In solvent) -80°C for up to 1 year TargetMol[1]

I. Personal Protective Equipment (PPE)
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Given that hCAXII-IN-3 is a bioactive compound, a comprehensive approach to personal

protection is crucial to minimize exposure. The following PPE is recommended at all stages of

handling.

Standard Laboratory Attire:
Safety Glasses: With side shields to protect from splashes.

Laboratory Coat: To prevent contamination of personal clothing.

Specific PPE for Handling hCAXII-IN-3 Powder and
Solutions:

Gloves: Two pairs of chemotherapy-rated gloves are recommended when handling the solid

compound or concentrated solutions.[3] For routine handling of dilute solutions, a single pair

of chemical-resistant gloves (e.g., nitrile) is the minimum requirement.

Gown: A disposable, low-permeability gown with long sleeves and tight-fitting cuffs should be

worn over the lab coat, especially when handling the powder or during procedures with a

high risk of splashing.[4]

Respiratory Protection: When handling the powder outside of a containment device (e.g.,

chemical fume hood or biological safety cabinet), a NIOSH-approved respirator (e.g., N95 or

higher) is essential to prevent inhalation.[5] Surgical masks do not provide adequate

respiratory protection from chemical dust.[5]

Eye and Face Protection: In addition to safety glasses, a face shield should be worn when

there is a significant risk of splashes, such as during solution preparation or spill cleanup.[3]

[5]

Shoe Covers: Disposable shoe covers should be worn in areas where the compound is

handled and removed before exiting to prevent tracking of contaminants.[5]

II. Operational Plan: Step-by-Step Handling
Procedures
A. Receiving and Storage
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Inspect Packaging: Upon receipt, inspect the external packaging for any signs of damage or

leakage.[4] If compromised, treat it as a potential spill.

Don Appropriate PPE: Before opening the package, at a minimum, wear a lab coat, safety

glasses, and two pairs of chemotherapy-rated gloves.[4]

Unpacking: Unpack the compound in a designated area, preferably within a chemical fume

hood or a ventilated enclosure.[6]

Verify and Label: Confirm the contents against the order information. The container should

be clearly labeled with the compound name and any hazard warnings.

Storage: Store the compound according to the supplier's recommendations.[1] The

powdered form should be stored at -20°C in a tightly sealed container.[1]

B. Weighing and Solution Preparation
Containment: All handling of the solid powder must be performed in a containment device

such as a chemical fume hood, a biological safety cabinet, or a glove box to avoid inhalation

and contamination of the laboratory environment.

PPE: Wear full PPE, including a disposable gown, double gloves, respiratory protection (if

not in a certified hood), and a face shield.

Weighing: Use a dedicated, clean weighing vessel. Tare the balance with the vessel before

adding the compound. Handle the powder carefully to minimize dust generation.

Solution Preparation:

Add the solvent to the weighed powder slowly to avoid splashing.

If sonication is required to dissolve the compound, ensure the container is securely

capped.[1]

Prepare stock solutions at a concentration that minimizes the volume needed for

experiments.[1]
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Cleaning: Clean all utensils and the work surface thoroughly after use. Dispose of any

contaminated disposables as hazardous chemical waste.

C. Use in Experiments
Dilutions: When preparing working solutions from a concentrated stock, perform the dilution

in a chemical fume hood or biological safety cabinet.

Cell Culture: For cell-based assays, add the compound to the culture medium within a

biological safety cabinet to maintain sterility and containment.

Animal Studies: If used in animal studies, ensure all procedures are approved by the

Institutional Animal Care and Use Committee (IACUC) and include provisions for handling

the dosed animals and their waste.

III. Disposal Plan
All waste contaminated with hCAXII-IN-3 must be treated as hazardous chemical waste and

disposed of in accordance with institutional and local regulations.[7]

Solid Waste:

Contaminated PPE: All disposable PPE (gloves, gowns, shoe covers, masks) should be

placed in a designated, sealed hazardous waste bag.

Dry Chemical Waste: Unused powder, contaminated weigh boats, and other solid

materials should be collected in a clearly labeled, sealed container for hazardous chemical

waste.

Liquid Waste:

Unused Solutions: Collect all unused stock solutions and working solutions in a

designated, sealed, and clearly labeled hazardous liquid waste container. Do not pour

down the drain.[8]

Contaminated Media: Liquid waste from cell culture experiments containing hCAXII-IN-3
should be collected and treated as hazardous liquid waste.[9]
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Sharps Waste:

Needles, syringes, and other contaminated sharps must be disposed of in a designated

sharps container for hazardous waste.[9]

IV. Emergency Procedures
A. Spills

Evacuate: Alert others in the area and evacuate if the spill is large or in a poorly ventilated

space.

Contain: If safe to do so, prevent the spread of the spill using absorbent materials.

PPE: Don appropriate PPE, including respiratory protection, before cleaning up the spill.

Cleanup (Powder): Gently cover the powder with damp absorbent paper towels to avoid

raising dust. Carefully wipe up the material, placing all contaminated materials into a sealed

hazardous waste bag.

Cleanup (Liquid): Absorb the liquid with an inert absorbent material and place it in a sealed

hazardous waste container.

Decontaminate: Clean the spill area with an appropriate solvent or detergent solution,

followed by water.

Report: Report the spill to the laboratory supervisor and the institutional safety office.

B. Accidental Exposure
Skin Contact: Immediately remove contaminated clothing and wash the affected area with

copious amounts of soap and water for at least 15 minutes. Seek medical attention.[10]

Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention.[10]

Inhalation: Move to fresh air immediately. If breathing is difficult, seek immediate medical

attention.[10]
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Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[10]

V. Safe Handling Workflow Diagram
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Caption: Workflow for safe handling of hCAXII-IN-3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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